![molecular formula C12H16BrNO B1328417 5-Bromo-2-(cyclopentylmethoxy)aniline CAS No. 946699-84-9](/img/structure/B1328417.png)
5-Bromo-2-(cyclopentylmethoxy)aniline
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Description
5-Bromo-2-(cyclopentylmethoxy)aniline is a chemical compound with the molecular formula C12H16BrNO and a molecular weight of 270.18 . It is widely used in scientific research and industrial applications.
Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom (Br), a cyclopentylmethoxy group, and an aniline group attached to a benzene ring .Scientific Research Applications
Synthesis and Chemical Properties :
- Brominated aniline compounds are utilized in the synthesis of various chemically significant substances. For instance, the bromination of 2-(tert-butyl-NNO-azoxy)aniline leads to the production of para-bromo- and ortho, para-dibromoanilines, which are crucial intermediates in chemical synthesis (Churakov et al., 1994).
- The crystal structures of certain bromoaniline derivatives, such as p-bromo-N-(p-cyanobenzylidene)aniline, have been studied for their unique molecular arrangements and potential applications in materials science (Ojala et al., 2001).
Organic Chemistry and Catalysis :
- Bromoaniline derivatives play a significant role in organic synthesis. For example, base-promoted intramolecular cyclization of bromoacetylenic alcohol derivatives is an important reaction in the formation of cyclic compounds (Grandjean et al., 1992).
- Transition metal-free methods for synthesizing meta-bromoanilines from cyclopentanones have been developed, highlighting the significance of these compounds in the synthesis of biologically active molecules (Staudt et al., 2022).
Pharmaceutical and Medicinal Chemistry :
- Bromoaniline derivatives are used as synthons in the design and synthesis of nitrogen-containing heterocyclic compounds, which have numerous pharmaceutical applications (Mmonwa & Mphahlele, 2016).
- Certain brominated anilines have been explored for their potential as therapeutic agents, as seen in the synthesis of Bromo aniline derivatives and their evaluation against HSP90 chaperone, a target in skin cancer therapy (Meenakumari & Girija, 2022).
properties
IUPAC Name |
5-bromo-2-(cyclopentylmethoxy)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c13-10-5-6-12(11(14)7-10)15-8-9-3-1-2-4-9/h5-7,9H,1-4,8,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKMANBQIHLPYDR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)COC2=C(C=C(C=C2)Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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